1,1,1,3,3,3-Hexafluoro-2-propanol
1,1,1,3,3,3-Hexafluoro-2-propanol
1,1,1,3,3,3-hexafluoro-2-propanol is a clear colorless oily liquid with an aromatic odor. (NTP, 1992) Combustible, may cause burns to skin, eyes and mucous membranes.
Hexafluoroisopropanol, also known as hfip, belongs to the class of organic compounds known as fluorohydrins. These are alcohols substituted by a fluorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Hexafluoroisopropanol exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Hexafluoroisopropanol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hexafluoroisopropanol is primarily located in the cytoplasm. Hexafluoroisopropanol can be biosynthesized from propan-2-ol.
1,1,1,3,3,3-hexafluoropropan-2-ol is an organofluorine compound formed by substitution of all the methyl protons in propan-2-ol by fluorine. It is a metabolite of inhalation anesthetic sevoflurane. It has a role as a drug metabolite. It is an organofluorine compound and a secondary alcohol. It derives from a propan-2-ol.
Hexafluoroisopropanol, also known as hfip, belongs to the class of organic compounds known as fluorohydrins. These are alcohols substituted by a fluorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Hexafluoroisopropanol exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Hexafluoroisopropanol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hexafluoroisopropanol is primarily located in the cytoplasm. Hexafluoroisopropanol can be biosynthesized from propan-2-ol.
1,1,1,3,3,3-hexafluoropropan-2-ol is an organofluorine compound formed by substitution of all the methyl protons in propan-2-ol by fluorine. It is a metabolite of inhalation anesthetic sevoflurane. It has a role as a drug metabolite. It is an organofluorine compound and a secondary alcohol. It derives from a propan-2-ol.
Brand Name:
Vulcanchem
CAS No.:
920-66-1
VCID:
VC0117542
InChI:
InChI=1S/C3H2F6O/c4-2(5,6)1(10)3(7,8)9/h1,10H
SMILES:
C(C(F)(F)F)(C(F)(F)F)O
Molecular Formula:
C3H2F6O
Molecular Weight:
168.04 g/mol
1,1,1,3,3,3-Hexafluoro-2-propanol
CAS No.: 920-66-1
Reference Standards
VCID: VC0117542
Molecular Formula: C3H2F6O
Molecular Weight: 168.04 g/mol
| CAS No. | 920-66-1 |
|---|---|
| Product Name | 1,1,1,3,3,3-Hexafluoro-2-propanol |
| Molecular Formula | C3H2F6O |
| Molecular Weight | 168.04 g/mol |
| IUPAC Name | 1,1,1,3,3,3-hexafluoropropan-2-ol |
| Standard InChI | InChI=1S/C3H2F6O/c4-2(5,6)1(10)3(7,8)9/h1,10H |
| Standard InChIKey | BYEAHWXPCBROCE-UHFFFAOYSA-N |
| SMILES | C(C(F)(F)F)(C(F)(F)F)O |
| Canonical SMILES | C(C(F)(F)F)(C(F)(F)F)O |
| Boiling Point | 138 °F at 760 mm Hg (NTP, 1992) 59.0 °C |
| Density | 1.596 at 68 °F (NTP, 1992) |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Melting Point | 25 °F (NTP, 1992) -4.0 °C |
| Physical Description | 1,1,1,3,3,3-hexafluoro-2-propanol is a clear colorless oily liquid with an aromatic odor. (NTP, 1992) Combustible, may cause burns to skin, eyes and mucous membranes. Liquid |
| Description | 1,1,1,3,3,3-hexafluoro-2-propanol is a clear colorless oily liquid with an aromatic odor. (NTP, 1992) Combustible, may cause burns to skin, eyes and mucous membranes. Hexafluoroisopropanol, also known as hfip, belongs to the class of organic compounds known as fluorohydrins. These are alcohols substituted by a fluorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Hexafluoroisopropanol exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Hexafluoroisopropanol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hexafluoroisopropanol is primarily located in the cytoplasm. Hexafluoroisopropanol can be biosynthesized from propan-2-ol. 1,1,1,3,3,3-hexafluoropropan-2-ol is an organofluorine compound formed by substitution of all the methyl protons in propan-2-ol by fluorine. It is a metabolite of inhalation anesthetic sevoflurane. It has a role as a drug metabolite. It is an organofluorine compound and a secondary alcohol. It derives from a propan-2-ol. |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) |
| Synonyms | 1,1,1,3,3,3-Hexafluoro-2-hydroxypropane; 1,1,1,3,3,3-Hexafluoroisopropanol; 1,1,1,3,3,3-Hexafluoroisopropyl Alcohol; 1,1,1,3,3,3-Hexafluoropropanol; 2,2,2-Trifluoro-1-(trifluoromethyl)ethanol; Bis(trifluoromethyl)methanol; HFIP; Hexafluoroisopropanol |
| Vapor Pressure | 158 mm Hg at 72 °F ; 556 mm Hg at 124° F; 1468 mm Hg at 167° F (NTP, 1992) 159.11 mmHg |
| PubChem Compound | 13529 |
| Last Modified | Nov 11 2021 |
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